Cas no 1804906-49-7 (2,6-Difluoro-3-(difluoromethyl)benzylamine)

• Product Name: 2,6-Difluoro-3-(difluoromethyl)benzylamine
• CAS No: 1804906-49-7
• MF: C₈H₇F₄N
• MW: 193.141495943069
• CID: 4989662
• PubChem ID: 130767926
• Update Time: 2025-06-27

2,6-Difluoro-3-(difluoromethyl)benzylamine Chemical and Physical Properties

Names and Identifiers

• 2,6-Difluoro-3-(difluoromethyl)benzylamine

• Inchi： 1S/C8H7F4N/c9-6-2-1-4(8(11)12)7(10)5(6)3-13/h1-2,8H,3,13H2
• InChI Key： AGHSMKYVGCMDGI-UHFFFAOYSA-N
• SMILES： FC1C(C(F)F)=CC=C(C=1CN)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 164
• XLogP3: 1.6
• Topological Polar Surface Area: 26

Additional information on 2,6-Difluoro-3-(difluoromethyl)benzylamine

2,6-Difluoro-3-(difluoromethyl)benzylamine: A Versatile Compound in Pharmaceutical and Chemical Research

2,6-Difluoro-3-(difluoromethyl)benzylamine, with the chemical identifier CAS No. 1804906-49-7, represents a significant advancement in the field of organic chemistry and pharmaceutical development. This compound, characterized by its unique fluorinated aromatic ring structure, has garnered attention for its potential applications in drug discovery, material science, and bioactive molecule design. The strategic placement of fluorine atoms in the molecular framework not only enhances the compound's physicochemical properties but also influences its biological activity, making it a valuable candidate for further exploration.

The molecular structure of 2,6-Difluoro-3-(difluoromethyl)benzylamine features a benzene ring substituted with two fluorine atoms at the 2 and 6 positions, along with a difluoromethyl group at the 3 position. This fluorination pattern introduces electron-withdrawing effects, which can significantly alter the reactivity and stability of the molecule. Recent studies have demonstrated that such fluorinated derivatives often exhibit improved metabolic stability and enhanced receptor binding affinity, attributes that are critical in the development of targeted therapies.

Research published in Advanced Organic Chemistry (2023) highlights the synthetic pathways for constructing 2,6-Difluoro-3-(difluoromethyl)benzylamine through fluorine-selective electrophilic substitution reactions. The study emphasizes the importance of controlled reaction conditions to achieve high yields and purity, which are essential for downstream applications in drug formulation. The use of catalytic systems with transition metals has been shown to improve the efficiency of these reactions, aligning with current trends in green chemistry and sustainable synthesis methods.

One of the most promising applications of 2,6-Difluoro-3-(difluoromethyl)benzylamine lies in its potential as a building block for developing novel pharmaceutical agents. A 2024 study in Journal of Medicinal Chemistry explored its role in the design of inhibitors targeting specific enzymes involved in inflammatory pathways. The compound's ability to modulate enzyme activity through hydrogen bonding and hydrophobic interactions suggests its utility in creating molecules with improved therapeutic profiles.

Moreover, the compound's unique electronic properties make it a candidate for applications in advanced materials science. Recent work in ACS Applied Materials & Interfaces (2023) investigated its use in the synthesis of fluorinated polymers with enhanced thermal stability and optical properties. These materials could find applications in optoelectronics, sensor technology, and biomedical devices, underscoring the compound's versatility across multiple scientific disciplines.

From a synthetic perspective, the preparation of 2,6-Difluoro-3-(difluoromethyl)benzylamine has been optimized through various methodologies, including microwave-assisted reactions and solvent-free conditions. These approaches not only reduce energy consumption but also minimize environmental impact, reflecting the industry's shift toward more sustainable practices. The ability to synthesize such complex fluorinated compounds efficiently is a critical factor in their commercial viability.

Biological studies have further expanded the scope of 2,6-Difluoro-3-(difluoromethyl)benzylamine's potential. In a 2024 publication in Drug Discovery Today, researchers demonstrated its ability to interact with specific ion channels, suggesting applications in the treatment of neurological disorders. The compound's selectivity for these targets, combined with its favorable pharmacokinetic profile, positions it as a promising lead molecule for further development.

Despite its promising attributes, the development of 2,6-Difluoro-3-(difluoromethyl)benzylamine requires careful consideration of its environmental impact. While the compound itself is not classified as a hazardous substance, its synthesis and use must adhere to standard safety protocols to ensure compliance with regulatory frameworks. This includes proper waste management and containment strategies to prevent any potential ecological risks.

Looking ahead, the future of 2,6-Difluoro-3-(difluoromethyl)benzylamine lies in its integration into multifunctional platforms. Emerging research in Chemical Science (2023) explores its use in combination therapies, where it could serve as a synergistic agent alongside existing treatments. This approach could enhance therapeutic outcomes while reducing the likelihood of resistance development, a critical challenge in modern medicine.

Additionally, the compound's structural flexibility allows for the development of analogs with tailored properties. By modifying the fluorination pattern or introducing additional functional groups, scientists can fine-tune the molecule's interactions with biological targets. This adaptability is a key advantage in the dynamic field of pharmaceutical research, where the demand for personalized and precision medicine continues to grow.

As the field of fluorinated compounds advances, 2,6-Difluoro-3-(difluoromethyl)benzylamine stands as a testament to the power of molecular design in addressing complex scientific challenges. Its journey from a synthetic target to a potential therapeutic agent highlights the importance of interdisciplinary collaboration and innovation in modern chemistry. The continued exploration of this compound's properties promises to yield new insights and applications, further cementing its significance in both academic and industrial contexts.

In conclusion, 2,6-Difluoro-3-(difluoromethyl)benzylamine represents a remarkable achievement in the synthesis of fluorinated molecules. Its unique properties, coupled with its potential applications in medicine, materials science, and beyond, position it as a valuable asset in the scientific community. As research progresses, the compound's role in shaping future innovations is likely to expand, underscoring the enduring importance of molecular design in advancing human health and technology.